Cas no 34463-54-2 (2H-Isoindole-1-carboxaldehyde,2-methyl-)

2H-Isoindole-1-carboxaldehyde,2-methyl- structure
34463-54-2 structure
Product Name:2H-Isoindole-1-carboxaldehyde,2-methyl-
CAS No:34463-54-2
MF:C10H9NO
MW:159.184562444687
CID:294877
PubChem ID:45084005
Update Time:2025-04-19

2H-Isoindole-1-carboxaldehyde,2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-Isoindole-1-carboxaldehyde,2-methyl-
    • 2H-Isoindole-1-carboxaldehyde, 2-methyl- (9CI)
    • 34463-54-2
    • 2-Methyl-2H-isoindole-1-carbaldehyde
    • Inchi: 1S/C10H9NO/c1-11-6-8-4-2-3-5-9(8)10(11)7-12/h2-7H,1H3
    • InChI Key: QTPCSAWJJSPJLQ-UHFFFAOYSA-N
    • SMILES: O=CC1=C2C=CC=CC2=CN1C

Computed Properties

  • Exact Mass: 159.06847
  • Monoisotopic Mass: 159.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 22A^2
  • XLogP3: 1.7

Experimental Properties

  • PSA: 22
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